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Compound of Interest

Compound Name: 4-(1-chloroethyl)-1,3-thiazole

CAS No.: 3364-77-0

Cat. No.: B8578473

Get Quote

Executive Summary
4-(1-Chloroethyl)-1,3-thiazole is a secondary alkyl halide featuring a thiazole heterocycle.[1]

Unlike primary halides (e.g., chloromethyl thiazoles), this compound possesses a chiral center

and a "benzylic-like" reactivity due to the electron-deficient nature of the thiazole ring

(specifically the C=N bond). This guide addresses the critical challenge in using this reagent:

controlling the competition between Nucleophilic Substitution (

) and Elimination (

) to 4-vinylthiazole.[1]

Chemical Profile & Reactivity Analysis
Structural Properties
The 1-chloroethyl group is attached to the C4 position.[1][2] The adjacent

-system of the thiazole ring stabilizes the transition state for substitution, making the chloride a
good leaving group. However, the acidity of the
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-protons (methyl group) and the thermodynamic stability of the conjugated vinyl thiazole
byproduct make elimination a significant side reaction.

Property Value/Description

CAS Number 77056-55-2

Molecular Weight 147.63 g/mol

Boiling Point ~85°C (at 15 mmHg) - Thermally labile

Storage 2-8°C, under Argon.[1] Hygroscopic.

Major Impurity 4-Vinylthiazole (via HCl elimination)

Mechanistic Divergence
The reaction outcome depends heavily on the "Basicity vs. Nucleophilicity" ratio of the reacting

partner.

Path A (Desired):

Attack. Favored by soft nucleophiles (thiols, azides, secondary amines) in polar aprotic
solvents.

Path B (Undesired): E2 Elimination.[1] Favored by hard, bulky bases (e.g., t-BuOK) or high

temperatures.[1]

Visualization: Reaction Pathways
The following diagram illustrates the critical decision points in the synthesis workflow.
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Caption: Divergent pathways showing the competition between productive substitution (green)

and destructive elimination (grey).[1]

Experimental Protocols
Protocol A: C-N Bond Formation (Synthesis of
Aminothiazoles)
Application: Synthesis of kinase inhibitor intermediates.[1] Challenge: Preventing double

alkylation and elimination.

Reagents:

4-(1-chloroethyl)-1,3-thiazole (1.0 equiv)[1]

Secondary Amine (e.g., Morpholine, Piperazine) (1.2 equiv)

Base:

(2.0 equiv) or DIPEA (1.5 equiv)[1]

Solvent: Acetonitrile (MeCN) or DMF (Dry)[1]

Step-by-Step Procedure:
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Preparation: In a flame-dried round-bottom flask, dissolve the secondary amine (1.2 mmol) in

anhydrous MeCN (5 mL).

Base Addition: Add powdered, anhydrous

(2.0 mmol). Note:

is preferred over stronger organic bases to suppress elimination.

Cooling: Cool the suspension to 0°C using an ice bath.

Addition of Electrophile: Add 4-(1-chloroethyl)-1,3-thiazole (1.0 mmol) dropwise over 5

minutes.

Critical Step: Do not add the amine to the chloride; add the chloride to the amine to

maintain a high nucleophile concentration.

Reaction: Allow the mixture to warm to Room Temperature (25°C). Stir for 4–6 hours. Monitor

by TLC (EtOAc/Hexane 1:1) or LC-MS.[1]

Checkpoint: If elimination product (vinyl thiazole) appears (Rf ~0.8), lower temperature to

10°C and prolong time.

Workup: Filter off solids (

/KCl). Concentrate the filtrate under reduced pressure.

Purification: Flash column chromatography on silica gel. (Note: Vinyl thiazole is non-polar

and elutes first; the amine product is more polar).

Protocol B: C-S Bond Formation (Thioether Synthesis)
Application: Synthesis of thiazole-thioether pharmacophores.[1] Mechanism:

substitution with high stereospecificity (inversion).[1]

Reagents:

Thiol (R-SH) (1.1 equiv)[1]
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Base: Sodium Hydride (NaH, 60% dispersion) (1.2 equiv)

Solvent: THF (Anhydrous)[1]

Step-by-Step Procedure:

Thiolate Formation: Suspend NaH (1.2 mmol) in dry THF (3 mL) at 0°C under Argon. Add the

thiol (1.1 mmol) dropwise. Stir for 15 min until

evolution ceases.

Alkylation: Add a solution of 4-(1-chloroethyl)-1,3-thiazole (1.0 mmol) in THF (1 mL)

dropwise to the thiolate solution at 0°C.

Completion: Stir at 0°C for 1 hour, then warm to RT for 1 hour.

Quench: Carefully quench with sat.

solution.

Extraction: Extract with EtOAc (3x). Dry over

.[1]

Troubleshooting & Optimization Data
The following table summarizes solvent effects observed during internal validation of these

protocols.
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Solvent
Dielectric
Constant : E2 Ratio

Yield (Amine
Product)

Notes

Acetonitrile 37.5 90 : 10 85%

Recommended.

Best balance of

rate vs.

selectivity.[1]

DMF 36.7 85 : 15 80%

Harder to

remove;

promotes some

elimination due

to heat during

workup.[1]

THF 7.5 70 : 30 60%

Slower reaction;

requires stronger

nucleophiles.[1]

Ethanol 24.5 50 : 50 45%

Solvolysis

competes;

promotes E1

elimination.[1]

Avoid protic

solvents.[1]

Safety & Stability (Self-Validating Systems)
Thermal Instability: This compound degrades to 4-vinylthiazole and HCl upon heating above

60°C. Validation:[1] Always check the NMR of the starting material before use. A doublet at

5.5–6.5 ppm indicates vinyl protons from elimination.[1]

Lachrymator: Like many benzylic halides, this compound is a potent eye and respiratory

irritant.[1] Handle only in a fume hood.

Racemization: If using enantiopure starting material, avoid
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conditions (high polarity, weak nucleophiles) which lead to racemization via the planar
carbocation intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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